Cas no 7716-86-1 (Ethanone, 1-(4-bromophenyl)-2,2-dichloro-)

• Product Name: Ethanone, 1-(4-bromophenyl)-2,2-dichloro-
• CAS No: 7716-86-1
• MF: C₈H₅BrCl₂O
• MW: 267.934699773788
• CID: 536554
• PubChem ID: 10890859
• Update Time: 2025-04-19

Ethanone, 1-(4-bromophenyl)-2,2-dichloro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromophenyl)-2,2-dichloro-
• 1-(4-bromophenyl)-2,2-dichloroethanone
• SCHEMBL6659783
• LZLOFHDNIIKBIU-UHFFFAOYSA-N
• 7716-86-1
• 1-(4-Bromophenyl)-2,2-dichloroethan-1-one
• 1-(4-bromophenyl)-2,2-bis(chloranyl)ethanone
• A838989
• 1-(4-bromo-phenyl)-2,2-dichloro-ethanone
• DTXSID90447369
• CHEMBL4289827

• Inchi： 1S/C8H5BrCl2O/c9-6-3-1-5(2-4-6)7(12)8(10)11/h1-4,8H
• InChI Key： LZLOFHDNIIKBIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(Cl)Cl)=O)=CC=1

Computed Properties

• Exact Mass: 265.89015
• Monoisotopic Mass: 265.89008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07